Cas no 1252665-85-2 (3-Chloro-2',6'-difluoropropiophenone)

• Product Name: 3-Chloro-2',6'-difluoropropiophenone
• CAS No: 1252665-85-2
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 4938537
• Update Time: 2025-10-25

3-Chloro-2',6'-difluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',6'-difluoropropiophenone

• Inchi： 1S/C9H7ClF2O/c10-5-4-8(13)9-6(11)2-1-3-7(9)12/h1-3H,4-5H2
• InChI Key： YWGUPGCUQLKPRX-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 204.0153489 g/mol
• Monoisotopic Mass: 204.0153489 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1
• Molecular Weight: 204.60

Additional information on 3-Chloro-2',6'-difluoropropiophenone

3-Chloro-2',6'-difluoropropiophenone: A Comprehensive Overview

3-Chloro-2',6'-difluoropropiophenone, also known by its CAS number 1252665-85-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a propiophenone backbone substituted with chlorine and fluorine atoms at specific positions. The presence of these halogen substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and industrial settings.

The molecular structure of 3-Chloro-2',6'-difluoropropiophenone consists of a phenyl ring connected to a ketone group via a two-carbon chain. The chlorine atom is located at the third position of the propionyl group, while the fluorine atoms are positioned at the 2' and 6' positions of the phenyl ring. This substitution pattern not only enhances the stability of the molecule but also influences its reactivity in various chemical reactions. Recent studies have shown that the electronic effects of these halogen substituents can significantly alter the compound's behavior in photochemical reactions, making it a promising candidate for applications in optoelectronic materials.

One of the most notable aspects of 3-Chloro-2',6'-difluoropropiophenone is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can serve as an effective precursor for synthesizing more complex molecules, including biologically active compounds and advanced materials. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited in the development of novel pharmaceutical agents. Additionally, its role as an intermediate in the synthesis of fluorinated aromatic compounds has been well-documented in recent literature.

The physical properties of 3-Chloro-2',6'-difluoropropiophenone are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied, providing valuable insights into its behavior under various conditions. Recent experimental data indicate that this compound exhibits a high degree of thermal stability, making it suitable for use in high-temperature applications. Furthermore, its solubility in common organic solvents has been optimized through structural modifications, enhancing its utility in solution-based chemical processes.

In terms of applications, 3-Chloro-2',6'-difluoropropiophenone has found significant use in the field of materials science. Its ability to form stable complexes with metal ions has led to its incorporation into advanced catalytic systems. For example, recent studies have highlighted its potential as a ligand in transition metal-catalyzed reactions, where it facilitates selective transformations of organic substrates. This property not only underscores its importance in catalysis but also opens new avenues for its application in green chemistry.

Beyond its role in materials science, 3-Chloro-2',6'-difluoropropiophenone has also garnered attention in the pharmaceutical industry. Its unique structure allows for interactions with biological systems, making it a potential lead compound for drug discovery efforts. Researchers have explored its ability to modulate enzyme activity and influence cellular signaling pathways, paving the way for its use in therapeutic development.

The synthesis of 3-Chloro-2',6'-difluoropropiophenone involves a series of well-defined chemical transformations that ensure high purity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize reaction conditions, thereby reducing production costs and improving scalability. These improvements have made this compound more accessible for both academic and industrial applications.

In conclusion, 3-Chloro-2',6'-difluoropropiophenone, with its CAS number 1252665-85-2, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique molecular structure, coupled with favorable physical and chemical properties, positions it as a key player in modern chemical research and industrial processes. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make even greater contributions to scientific advancements.